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Compound of Interest

Compound Name: Diethyl Isonitrosomalonate

Cat. No.: B1337080

Diethyl Isonitrosomalonate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl isonitrosomalonate, also known as diethyl oximinomalonate or diethyl
(hydroxyimino)malonate, is a key intermediate in organic synthesis. Its chemical structure,
featuring both ester and oxime functionalities, makes it a versatile building block for the
synthesis of a variety of more complex molecules, including amino acids and heterocyclic
compounds. This technical guide provides a detailed overview of the known physical and
chemical properties of diethyl isonitrosomalonate, its synthesis, and its role as a synthetic
precursor.

Chemical and Physical Properties

Quantitative data for several key physical and chemical properties of diethyl
isonitrosomalonate are not readily available in the literature. This is likely due to the
compound's thermal instability, as it has been reported to explode upon attempted distillation.
The available data is summarized below.
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Property Value Source
CAS Number 6829-41-0

Molecular Formula C7H11NOs

Molecular Weight 189.17 g/mol

Melting Point 58.6-58.8 °C

Decomposes upon heating;
Boiling Point known to explode during

distillation.

Data not available. The
compound is typically

Solubility extracted from aqueous
reaction mixtures using diethyl
ether.

pKa Data not available.

Spectral Data:

Experimental 1H NMR, 13C NMR, and IR spectral data for diethyl isonitrosomalonate are
not available in the public domain.

Synthesis of Diethyl Isonitrosomalonate

The most common and well-documented method for the synthesis of diethyl
isonitrosomalonate is the nitrosation of diethyl malonate.

Experimental Protocol: Nitrosation of Diethyl
Malonate[1]

Materials:
» Diethyl malonate (50 g, 47.4 mL, 0.312 mole)

e Glacial acetic acid (57 mL)
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Water (81 mL)

Sodium nitrite (65 g, 0.944 mole)

Diethyl ether

Ice

Equipment:

500-mL three-necked, round-bottomed flask

Mechanical stirrer

Thermometer

Separatory funnel

Procedure:

Place 50 g (47.4 mL, 0.312 mole) of diethyl malonate into a 500-mL three-necked, round-
bottomed flask equipped with a mechanical stirrer and a thermometer.

Cool the flask in an ice bath.

With stirring, add a mixture of 57 mL of glacial acetic acid and 81 mL of water.

While maintaining the temperature at approximately 5°C, add a total of 65 g (0.944 mole) of
sodium nitrite in portions over a period of 1.5 hours.

After the addition of sodium nitrite is complete, remove the ice bath and continue stirring for
4 hours. The temperature of the reaction mixture will rise to a maximum of 34-38°C within 2
hours and then gradually decrease.

Transfer the reaction mixture to a separatory funnel and extract with two 50-mL portions of
diethyl ether.
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e The combined ethereal solution of diethyl isonitrosomalonate can be used immediately in
subsequent reactions or stored overnight in a refrigerator.

Note: No attempt should be made to purify diethyl isonitrosomalonate by distillation due to
the risk of explosion.

Chemical Reactivity and Applications

Diethyl isonitrosomalonate is primarily used as an intermediate in the synthesis of other
valuable organic compounds. Its most notable application is in the production of diethyl
acetamidomalonate, a precursor for the synthesis of a-amino acids.

Synthesis of Diethyl Acetamidomalonate

The ethereal solution of diethyl isonitrosomalonate obtained from the nitrosation of diethyl
malonate can be directly used for the synthesis of diethyl acetamidomalonate. The process
involves the reduction of the isonitroso group and subsequent acetylation.

Experimental Workflows

The synthesis of diethyl acetamidomalonate from diethyl malonate via diethyl
isonitrosomalonate represents a common experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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